Cas no 13673-29-5 (Pyridine, 4-nitroso-,1-oxide)

Pyridine, 4-nitroso-,1-oxide structure
Pyridine, 4-nitroso-,1-oxide structure
Product Name:Pyridine, 4-nitroso-,1-oxide
CAS No:13673-29-5
MF:C5H4N2O2
MW:124.097460746765
CID:219569
PubChem ID:166878
Update Time:2025-04-19

Pyridine, 4-nitroso-,1-oxide Chemical and Physical Properties

Names and Identifiers

    • Pyridine, 4-nitroso-,1-oxide
    • 4-nitroso-1-oxidopyridin-1-ium
    • Pyridine,4-nitroso-,1-oxide(6CI,7CI,8CI,9CI)
    • 4-Nitrosopyridine 1-oxide
    • 4-Nitrosopyridine N-oxide
    • Pyridine, 4-nitroso-, 1-oxide
    • Pyridine, 4-nitroso-, 1-oxide (6CI,7CI,8CI,9CI)
    • 13673-29-5
    • DTXSID40159905
    • SCHEMBL18062422
    • Inchi: 1S/C5H4N2O2/c8-6-5-1-3-7(9)4-2-5/h1-4H
    • InChI Key: XCDZOYYDXOVSBF-UHFFFAOYSA-N
    • SMILES: [O-][N+]1C=CC(=CC=1)N=O

Computed Properties

  • Exact Mass: 124.027277375g/mol
  • Monoisotopic Mass: 124.027277375g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 99.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 54.9Ų

Experimental Properties

  • Density: 1.31
  • Melting Point: 138-139 ºC
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